2-[(4-Methyl-1,2,5-oxadiazol-3-yl)methylthio]ethylamine

• CAS No.: 78441-75-5
• Molecular Formula: C6H11N3OS
• Molecular Weight: 173.24 g/mol
• IUPAC Name: 2-[(4-methyl-1,2,5-oxadiazol-3-yl)methylsulfanyl]ethanamine
• InChI: InChI=1S/C6H11N3OS/c1-5-6(9-10-8-5)4-11-3-2-7/h2-4,7H2,1H3
• InChI Key: SHYXKUDRFDXBEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NON=C1CSCCN

Description

2-[(4-Methyl-1,2,5-oxadiazol-3-yl)methylthio]ethylamine is a useful research compound. Its molecular formula is C6H11N3OS and its molecular weight is 173.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 3-hydroxymethyl-4-methylfurazan (2.49 g; 21.8 mmoles) [prepared in Step A] and 2-aminoethanethiol hydrochloride (2.48 g; 21.8 mmoles) in 60 ml of 48% aqueous hydrobromic acid was stirred and heated at reflux temperature for 23 hours and then at ambient temperature for 40 hours. The excess hydrobromic acid was removed under reduced pressure, and the oil residue was dissolved in isopropyl alcohol, filtered through Celite and the product was crystallized from the filtrate. Recrystallization from isopropyl alcohol yielded the title compound as the hydrobromide salt, mp 142°-143°.